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Compound of Interest

Compound Name: 1,3-Ditridecanoyl glycerol

Cat. No.: B3025934

For Researchers, Scientists, and Drug Development Professionals

Abstract

1,3-Ditridecanoyl glycerol, a diacylglycerol (DAG) composed of a glycerol backbone with
tridecanoic acid moieties esterified at the sn-1 and sn-3 positions, is a molecule of interest in
lipid research and drug development.[1] As an intermediate in lipid metabolism and a structural
component of cellular membranes, its physicochemical properties and biological roles are of
significant importance. This technical guide provides a detailed overview of the structure,
formula, and properties of 1,3-Ditridecanoyl glycerol, along with comprehensive experimental
protocols for its synthesis and analysis. Furthermore, it elucidates its role in cellular signaling
pathways, offering a valuable resource for professionals in the field.

Chemical Structure and Formula

1,3-Ditridecanoyl glycerol is a symmetric diacylglycerol. The structure consists of a central
glycerol molecule where the hydroxyl groups at positions 1 and 3 are esterified with tridecanoic
acid, a 13-carbon saturated fatty acid. The hydroxyl group at position 2 remains free.

Molecular Formula: C29Hs60s5[1]

Structure:
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Glycerol Backbone Tridecanoyl Chain (sn-3)
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Glycerol + Tridecanoic Acid (1:2) Immobilized 1,3-Lipase

Esterification
(50-70°C, 4-24h)
+ Molecular Sieves

Filtration

Solvent Evaporation

(if applicable) (solvent-free)

Crude Product

Purification

Molecular Distillation Solvent Crystallization

Pure 1,3-Ditridecanoyl Glycerol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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